N-(3beta-Hydroxy-30-(acetylamino)lup-20(29)en-28-oyl)-11-aminoundecanoic acid
Catalog No.
S13227252
CAS No.
173106-44-0
M.F
C43H72N2O5
M. Wt
697.0 g/mol
Availability
In Stock
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CAS Number
173106-44-0
Product Name
N-(3beta-Hydroxy-30-(acetylamino)lup-20(29)en-28-oyl)-11-aminoundecanoic acid
IUPAC Name
11-[[(1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bS)-1-(3-acetamidoprop-1-en-2-yl)-9-hydroxy-5a,5b,8,8,11a-pentamethyl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a-carbonyl]amino]undecanoic acid
Molecular Formula
C43H72N2O5
Molecular Weight
697.0 g/mol
InChI
InChI=1S/C43H72N2O5/c1-29(28-45-30(2)46)31-19-24-43(38(50)44-27-15-13-11-9-8-10-12-14-16-36(48)49)26-25-41(6)32(37(31)43)17-18-34-40(5)22-21-35(47)39(3,4)33(40)20-23-42(34,41)7/h31-35,37,47H,1,8-28H2,2-7H3,(H,44,50)(H,45,46)(H,48,49)/t31-,32+,33-,34+,35-,37+,40-,41+,42+,43-/m0/s1
InChI Key
AHTLBPNNHMDWJL-LBPZTPFYSA-N
Canonical SMILES
CC(=O)NCC(=C)C1CCC2(C1C3CCC4C5(CCC(C(C5CCC4(C3(CC2)C)C)(C)C)O)C)C(=O)NCCCCCCCCCCC(=O)O
Isomeric SMILES
CC(=O)NCC(=C)[C@@H]1CC[C@]2([C@H]1[C@H]3CC[C@@H]4[C@]5(CC[C@@H](C([C@@H]5CC[C@]4([C@@]3(CC2)C)C)(C)C)O)C)C(=O)NCCCCCCCCCCC(=O)O
XLogP3
10
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
4
Exact Mass
696.54412340 g/mol
Monoisotopic Mass
696.54412340 g/mol
Heavy Atom Count
50
Dates
Last modified: 08-10-2024
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